Cas no 878734-42-0 (N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 878734-42-0
• MF: C₁₉H₁₈N₄O₃
• MW: 350.371223926544
• CID: 5556694
• PubChem ID: 6493778
• Update Time: 2025-06-11

N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0509778-1
• N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyltriazole-4-carboxamide
• 878734-42-0
• AKOS000767375
• N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• STL022891
• F3126-0673

• Inchi： 1S/C19H18N4O3/c1-12-18(19(25)20-15-6-4-5-14(11-15)13(2)24)21-22-23(12)16-7-9-17(26-3)10-8-16/h4-11H,1-3H3,(H,20,25)
• InChI Key： FAUDXWDHIZFAJV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(C)=C(C(NC2C=CC=C(C(C)=O)C=2)=O)N=N1

Computed Properties

• Exact Mass: 350.13789045g/mol
• Monoisotopic Mass: 350.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 878734-42-0)

N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 878734-42-0) is a synthetic organic compound belonging to the 1,2,3-triazole class, which has garnered significant attention in pharmaceutical and agrochemical research due to its versatile biological activities. The compound features a triazole core substituted with a 4-methoxyphenyl group at the 1-position, a methyl group at the 5-position, and a carboxamide moiety linked to a 3-acetylphenyl group. This unique structure contributes to its potential applications in drug discovery and material science.

Recent studies highlight the growing interest in 1,2,3-triazole derivatives as privileged scaffolds in medicinal chemistry. The click chemistry approach, often employed to synthesize such compounds, has revolutionized the development of bioactive molecules. Researchers are particularly intrigued by the N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide due to its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

The compound's CAS No. 878734-42-0 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its molecular formula and structural features have been extensively characterized using techniques like NMR spectroscopy and mass spectrometry, confirming its high purity and stability under standard conditions. These properties make it a valuable candidate for further structure-activity relationship (SAR) studies.

In the context of green chemistry, the synthesis of N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been optimized to minimize environmental impact. Solvent-free reactions and catalytic methods are now preferred, addressing the demand for sustainable practices in chemical manufacturing. This aligns with the broader industry shift toward eco-friendly synthesis and reduced carbon footprint.

From a commercial perspective, the compound is available through specialized suppliers catering to pharmaceutical intermediates and research chemicals. Its pricing and availability are influenced by factors such as batch size, purity grade, and custom synthesis requirements. Researchers often inquire about its solubility, storage conditions, and handling precautions, which are thoroughly documented in safety data sheets (SDS).

Looking ahead, N-(3-acetylphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide holds promise for interdisciplinary applications. Its integration into drug delivery systems and bioconjugation strategies is an active area of exploration. As the scientific community continues to unravel its mechanistic insights, this compound is poised to play a pivotal role in advancing precision medicine and biomaterials innovation.